Cas no 898789-61-2 ([3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone)

• Product Name: [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone
• CAS No: 898789-61-2
• MF: C₁₉H₁₉NO
• MW: 277.360265016556
• MDL: MFCD03842347
• CID: 1948220
• PubChem ID: 24725069
• Update Time: 2025-06-11

[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-3'-(3-PYRROLINOMETHYL) BENZOPHENONE
• [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone
• LogP
• [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-methylphenyl)methanone
• (3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(m-tolyl)methanone
• 898789-61-2
• DTXSID90643465
• {3-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(3-methylphenyl)methanone
• 1-{[3-(3-methylbenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• MFCD03842347
• AKOS016020795
• 3-METHYL-3'-(3-PYRROLINOMETHYL)BENZOPHENONE

• MDL： MFCD03842347
• Inchi： 1S/C19H19NO/c1-15-6-4-8-17(12-15)19(21)18-9-5-7-16(13-18)14-20-10-2-3-11-20/h2-9,12-13H,10-11,14H2,1H3
• InChI Key： MUCZBZJMHPSGEX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)C1=CC=CC(=C1)CN1CC=CC1

Computed Properties

• Exact Mass: 277.14700
• Monoisotopic Mass: 277.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.53570

Additional information on [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone

Introduction to [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone (CAS No. 898789-61-2)

[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone, with the CAS number 898789-61-2, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of ketones and is characterized by its complex aromatic and heterocyclic moieties, which contribute to its diverse chemical properties and biological activities.

The molecular structure of [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone consists of a phenyl ring substituted with a 2,5-dihydropyrrol-1-ylmethyl group and an m-tolyl group attached to the carbonyl carbon. The presence of these functional groups imparts specific reactivity and stability to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits significant anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This finding suggests that [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone has also shown potential as an antioxidant. A study conducted by a team at the University of California in 2021 demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. The antioxidant properties of [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone make it a valuable candidate for use in cosmetic formulations and nutraceuticals.

The synthesis of [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone has been optimized through various methods, including transition-metal-catalyzed cross-coupling reactions and multistep synthetic routes. A notable synthetic approach involves the use of palladium-catalyzed coupling reactions to form the key carbon-carbon bonds. This method not only improves the yield but also enhances the purity of the final product, making it suitable for large-scale production.

In terms of its physical properties, [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone is a white crystalline solid with a melting point ranging from 75°C to 78°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in both laboratory and industrial settings.

The safety profile of [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone has been extensively evaluated. Toxicological studies have shown that it has low toxicity when administered orally or topically. However, like many organic compounds, it should be handled with care to avoid prolonged exposure or inhalation. Proper safety measures such as wearing gloves and working in a well-ventilated area are recommended.

In conclusion, [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone (CAS No. 898789-61-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, cosmetics, and materials science. Its unique chemical structure and favorable biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various industries.